Cas no 1419101-42-0 (8-Bromoimidazo[1,2-a]pyridine hydrochloride)

8-Bromoimidazo[1,2-a]pyridine hydrochloride is a halogenated heterocyclic compound featuring a bromine substituent on the imidazopyridine scaffold. This derivative is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. Its structural framework allows for further functionalization, making it valuable for the development of novel drug candidates, particularly in targeting neurological and inflammatory pathways. The compound is typically characterized by high purity and consistent performance, ensuring reliability in synthetic applications.
8-Bromoimidazo[1,2-a]pyridine hydrochloride structure
1419101-42-0 structure
Product Name:8-Bromoimidazo[1,2-a]pyridine hydrochloride
CAS No:1419101-42-0
MF:C7H6BrClN2
MW:233.492939472198
MDL:MFCD23106467
CID:2093976
PubChem ID:72208106
Update Time:2025-06-08

8-Bromoimidazo[1,2-a]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 8-Bromoimidazo[1,2-a]pyridine hydrochloride
    • 8-Bromoimidazo[1,2-a]pyridine HCl
    • PB38167
    • SB10377
    • AK170651
    • 8-bromoimidazo[1,2-a]pyridine;hydrochloride
    • Imidazo[1,2-a]pyridine, 8-bromo-, hydrochloride (1:1)
    • 1419101-42-0
    • AKOS025290807
    • CS-0049955
    • 8-bromoimidazo[1,2-a]pyridinehydrochloride
    • MFCD23106467
    • AS-33595
    • SY098396
    • MDL: MFCD23106467
    • Inchi: 1S/C7H5BrN2.ClH/c8-6-2-1-4-10-5-3-9-7(6)10;/h1-5H;1H
    • InChI Key: SNMZFOVTMLTQIX-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CN2C=CN=C21.Cl

Computed Properties

  • Exact Mass: 231.94029g/mol
  • Monoisotopic Mass: 231.94029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.3

8-Bromoimidazo[1,2-a]pyridine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM106979-5g
8-bromoimidazo[1,2-a]pyridine hydrochloride
1419101-42-0 95%+
5g
$*** 2023-03-30
Chemenu
CM106979-25g
8-bromoimidazo[1,2-a]pyridine hydrochloride
1419101-42-0 95%+
25g
$*** 2023-03-30
abcr
AB453414-1 g
8-Bromoimidazo[1,2-a]pyridine HCl; .
1419101-42-0
1g
€92.30 2023-07-18
abcr
AB453414-5 g
8-Bromoimidazo[1,2-a]pyridine HCl; .
1419101-42-0
5g
€202.80 2023-07-18
abcr
AB453414-10 g
8-Bromoimidazo[1,2-a]pyridine HCl; .
1419101-42-0
10g
€318.40 2023-07-18
abcr
AB453414-25 g
8-Bromoimidazo[1,2-a]pyridine HCl; .
1419101-42-0
25g
€588.70 2023-07-18
TRC
B700458-50mg
8-Bromoimidazo[1,2-a]pyridine Hydrochloride
1419101-42-0
50mg
$ 50.00 2022-06-06
TRC
B700458-100mg
8-Bromoimidazo[1,2-a]pyridine Hydrochloride
1419101-42-0
100mg
$ 65.00 2022-06-06
TRC
B700458-500mg
8-Bromoimidazo[1,2-a]pyridine Hydrochloride
1419101-42-0
500mg
$ 135.00 2022-06-06
Matrix Scientific
112159-1g
8-Bromoimidazo[1,2-a]pyridine hydrochloride
1419101-42-0
1g
$130.00 2021-06-27

Additional information on 8-Bromoimidazo[1,2-a]pyridine hydrochloride

Introduction to 8-Bromoimidazo[1,2-a]pyridine hydrochloride (CAS No. 1419101-42-0)

8-Bromoimidazo[1,2-a]pyridine hydrochloride, with the chemical formula C₈H₆BrN₃·HCl, is a significant intermediate in modern pharmaceutical and chemical research. This compound belongs to the imidazopyridine class, a heterocyclic structure that has garnered considerable attention due to its versatile applications in drug discovery and material science. The presence of a bromine substituent enhances its reactivity, making it a valuable building block for synthesizing more complex molecules.

The CAS No. 1419101-42-0 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and consistency across research studies. As an intermediate, 8-Bromoimidazo[1,2-a]pyridine hydrochloride plays a pivotal role in the development of novel therapeutic agents, particularly in oncology and central nervous system (CNS) disorders. Its structural framework allows for modifications that can target specific biological pathways, making it a cornerstone in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in the use of imidazopyridines due to their ability to modulate various biological targets. For instance, derivatives of 8-Bromoimidazo[1,2-a]pyridine hydrochloride have been explored for their potential in inhibiting kinases and other enzymes involved in cancer progression. The bromine atom facilitates nucleophilic substitution reactions, enabling chemists to introduce diverse functional groups and tailor the compound for specific therapeutic applications.

One of the most compelling aspects of 8-Bromoimidazo[1,2-a]pyridine hydrochloride is its role in the synthesis of small-molecule inhibitors. These inhibitors are designed to interact with biological targets at the molecular level, often leading to significant therapeutic effects. Researchers have leveraged this compound to develop molecules that exhibit potent activity against diseases such as leukemia and glioblastoma. The hydrochloride salt form ensures stability and solubility, which are critical factors for pharmaceutical formulations.

The imidazo[1,2-a]pyridine scaffold is particularly noteworthy for its structural flexibility and functional diversity. It can be incorporated into larger molecules through various chemical transformations, including Suzuki-Miyaura cross-coupling reactions, which are widely used in drug synthesis. The bromine substituent on 8-Bromoimidazo[1,2-a]pyridine hydrochloride makes it an ideal candidate for such reactions, allowing for the construction of complex structures with high precision.

Recent studies have highlighted the potential of 8-Bromoimidazo[1,2-a]pyridine hydrochloride in developing treatments for neurodegenerative diseases. The imidazopyridine core has been shown to interact with receptors and ion channels in the brain, suggesting its utility in modulating neuronal activity. This has sparked interest among researchers looking for novel approaches to conditions like Alzheimer's disease and Parkinson's disease. The ability to modify the compound further enhances its potential as a therapeutic tool.

In addition to its pharmaceutical applications, 8-Bromoimidazo[1,2-a]pyridine hydrochloride has found use in material science and catalysis. Its unique electronic properties make it suitable for developing organic semiconductors and catalysts that can be used in various industrial processes. The bromine atom's reactivity allows for fine-tuning of these properties, enabling researchers to design materials with specific functionalities.

The synthesis of 8-Bromoimidazo[1,2-a]pyridine hydrochloride typically involves multi-step organic reactions that require careful optimization. Key steps often include cyclization reactions followed by bromination and salt formation. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce large quantities of the compound for research and commercial purposes.

As research continues to uncover new applications for 8-Bromoimidazo[1,2-a]pyridine hydrochloride, its importance in the chemical and pharmaceutical industries is only expected to grow. The compound's versatility as an intermediate underscores its value in drug discovery pipelines and material science innovations. With ongoing studies exploring its potential in various therapeutic areas, this compound is poised to remain a key player in scientific advancements.

In conclusion,8-Bromoimidazo[1,2-a]pyridine hydrochloride (CAS No. 1419101-42-0) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers working on cutting-edge therapies and materials. As new discoveries are made,8-Bromoimidazo[1,2-a]pyridine hydrochloride will continue to be at the forefront of innovation in pharmaceuticals and beyond.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited